5-Phenoxy-1,2,3-thiadiazole
Overview
Description
Synthesis Analysis
The synthesis of 5-Phenoxy-1,2,3-thiadiazole involves the reaction of appropriate starting materials. One common synthetic route employs d-glucose and 5-amino-1,3,4-thiadiazole-2-thiol, resulting in good yields. This convergent approach allows for efficient production of the target compound .
Scientific Research Applications
Biological and Pharmacological Activities
GABA Metabolism and ROS Induction in Plants : Compounds similar to 5-Phenoxy-1,2,3-thiadiazole have been studied for their physiological effects on plants. A study found that certain 1,2,3-thiadiazole compounds significantly affected γ-aminobutyric acid (GABA) levels, reactive oxygen species (ROS) accumulation, and carbohydrate and protein levels in lentil plants, suggesting a role in defense mechanisms and signaling in carbohydrate metabolism (AL-Quraan et al., 2015).
Antimicrobial and Antiviral Activities : Thiadiazole derivatives exhibit a range of biological activities including antimicrobial and antiviral effects. For example, a study synthesized α-phenoxyl-1,2,3-thiadiazoleacetamide compounds demonstrating anti-HBV (Hepatitis B virus) activities (Zhao et al., 2003). Another study reported on 1,3,4-thiadiazole compounds showing antimicrobial activity against various bacterial strains (Noolvi et al., 2016).
Antiproliferative Properties : Schiff bases derived from 1,3,4-thiadiazole compounds have been found to possess DNA protective ability against oxidative damage and exhibit cytotoxicity against cancer cell lines, suggesting potential in chemotherapy (Gür et al., 2020).
Mechanism of Action
- Antifungal Activity : Some derivatives exhibit potent antifungal properties against pathogens like Phytophthora infestans .
- Antibacterial Activity : Although moderate, certain compounds show antibacterial effects against bacteria such as Xanthomonas oryzae and Xanthomonas campestris .
- Plant Growth Regulation : 1,3,4-Thiadiazole derivatives have been investigated as plant growth regulators .
properties
IUPAC Name |
5-phenoxythiadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2OS/c1-2-4-7(5-3-1)11-8-6-9-10-12-8/h1-6H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFYVOZITBQYTBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CN=NS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Phenoxy-1,2,3-thiadiazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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